Cas no 35873-43-9 (1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-heptyl-)

• Product Name: 1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-heptyl-
• CAS No: 35873-43-9
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 920783
• PubChem ID: 97134
• Update Time: 2025-04-19

1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1h-purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-heptyl-
• 8-heptyl-1,3-dimethyl-7H-purine-2,6-dione
• 3,7-Dihydro-1,3-dimethyl-8-heptyl-1H-purine-2,6-dione
• 8-heptyl-1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione
• 8-heptyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-n-Heptyl-theophyllin
• AC1L3XWC
• AC1Q6LBJ
• BRN 1135622
• NCIOpen2_006828
• NSC101794
• SureCN4222552
• 35873-43-9
• NSC 101794
• DTXSID80189428
• SCHEMBL4222552
• NSC-101794

• Inchi： 1S/C14H22N4O2/c1-4-5-6-7-8-9-10-15-11-12(16-10)17(2)14(20)18(3)13(11)19/h4-9H2,1-3H3,(H,15,16)
• InChI Key： IDRUVEWEPXUION-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CCCCCCC)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 277.16663
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.47320